Cas no 2171920-07-1 (2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid)

• Product Name: 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid
• CAS No: 2171920-07-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6449180
• PubChem ID: 165447291
• Update Time: 2025-06-14

2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid
• 2-{[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pentanoic acid
• 2171920-07-1
• EN300-1506710

• Inchi： 1S/C27H32N2O5/c1-3-8-17(24(30)31)15-28-25(32)27(2,18-13-14-18)29-26(33)34-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23H,3,8,13-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： BTGUDRVAISBTCL-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)CCC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid

Comprehensive Analysis of 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid (CAS No. 2171920-07-1)

The compound 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid (CAS No. 2171920-07-1) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block in the development of novel therapeutics. Researchers and industry professionals are increasingly interested in this compound due to its role in advancing drug discovery and bioconjugation techniques.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound provides a clear answer, as the Fmoc group is widely used to protect amines during solid-phase peptide synthesis (SPPS). The cyclopropyl moiety further enhances the molecule's stability and reactivity, making it a preferred choice for constructing complex peptide architectures. Recent studies highlight its potential in targeting protein-protein interactions, a hot topic in precision medicine.

From a synthetic chemistry perspective, the pentanoic acid tail in this molecule offers additional functionalization opportunities, enabling researchers to tailor its properties for specific applications. The growing demand for custom peptide synthesis and biomaterials has driven interest in compounds like CAS No. 2171920-07-1. Its compatibility with modern automated synthesizers and green chemistry protocols aligns with the industry's shift toward sustainable practices.

Another trending topic in scientific forums is the role of amino acid derivatives in drug delivery systems. The structural features of this compound, particularly its amidomethyl linkage, make it a candidate for designing prodrugs or conjugates with improved bioavailability. Researchers are also exploring its utility in biomarker development, where its stability under physiological conditions is a key advantage.

In summary, 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid represents a versatile tool for chemists and biotechnologists. Its relevance to cutting-edge fields like targeted therapy, peptide-based vaccines, and molecular imaging ensures its continued importance in both academic and industrial settings. As the scientific community seeks answers to questions like "How can Fmoc chemistry improve peptide yield?" or "What are the latest advances in cyclopropyl-containing drugs?", this compound remains at the forefront of innovation.